Cas no 88398-71-4 (Methyl 1-Ethyl-5-methyl-pyrazole-3-carboxylate)

• Product Name: Methyl 1-Ethyl-5-methyl-pyrazole-3-carboxylate
• CAS No: 88398-71-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD12196495
• CID: 634215
• Update Time: 2023-12-05

Methyl 1-Ethyl-5-methyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-ethyl-5-methyl-, methyl ester
• methyl 1-ethyl-5-methylpyrazole-3-carboxylate
• Methyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate (ACI)
• Methyl 1-Ethyl-5-methyl-pyrazole-3-carboxylate

• MDL： MFCD12196495
• Inchi： 1S/C8H12N2O2/c1-4-10-6(2)5-7(9-10)8(11)12-3/h5H,4H2,1-3H3
• InChI Key： LLJKTPMHLNHFQR-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)N(CC)N=1)OC

Computed Properties

• Exact Mass: 168.089877630 g/mol
• Monoisotopic Mass: 168.089877630 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.19
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1Ų